Cas no 691869-12-2 (4-(4-methylphenoxy)-2-phenyl-Thieno[3,2-d]pyrimidine)

• Product Name: 4-(4-methylphenoxy)-2-phenyl-Thieno[3,2-d]pyrimidine
• CAS No: 691869-12-2
• MF: C₁₉H₁₄N₂OS
• MW: 318.392262935638
• CID: 2135081
• PubChem ID: 2768262
• Update Time: 2025-04-21

4-(4-methylphenoxy)-2-phenyl-Thieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenoxy)-2-phenyl-Thieno[3,2-d]pyrimidine
• CHEMBL4899665
• 4-(4-methylphenoxy)-2-phenylthieno[3,2-d]pyrimidine
• EP4 receptor antagonist 4
• 691869-12-2
• AKOS005079246
• CS-0568782
• HY-150068
• PD128981
• SCHEMBL4743128
• DA-22488
• 11R-1301

• Inchi： 1S/C19H14N2OS/c1-13-7-9-15(10-8-13)22-19-17-16(11-12-23-17)20-18(21-19)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key： BLTGDXMNAWRERE-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(=NC(C1C=CC=CC=1)=N2)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 318.08268425Da
• Monoisotopic Mass: 318.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 63.3Ų